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phenylethan-1-one

Cat. No.: B157867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
α-Bromo diaryl ketones are a class of organic compounds characterized by a bromine atom

positioned on the carbon alpha to a carbonyl group flanked by two aryl rings. This structural

arrangement confers a high degree of electrophilic reactivity at the α-carbon, making these

compounds versatile intermediates in a multitude of chemical transformations. Their utility is

particularly pronounced in the synthesis of complex molecular architectures, including a variety

of heterocyclic systems. Furthermore, the electrophilic nature of the α-carbon has been

exploited in the design of targeted covalent inhibitors for various enzymes, rendering α-bromo

diaryl ketones and their derivatives valuable scaffolds in drug discovery and development. This

guide provides a comprehensive overview of the synthesis, electrophilic reactivity, and

applications of α-bromo diaryl ketones, with a focus on quantitative reactivity data, detailed

experimental protocols, and their role in modulating key signaling pathways.

Synthesis of α-Bromo Diaryl Ketones
The primary route to α-bromo diaryl ketones is the electrophilic bromination of the parent diaryl

ketone. The selection of the brominating agent and reaction conditions is crucial to achieve

selective monobromination and avoid the formation of dibrominated and ring-brominated

byproducts.
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General Synthesis Workflow
The synthesis of α-bromo diaryl ketones typically involves the reaction of a diaryl ketone with a

source of electrophilic bromine, often in the presence of an acid catalyst. The reaction

proceeds through an enol or enolate intermediate.
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Normal Cell Function Inhibition by α-Bromo Ketone Derivative
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NF-κB Activation Inhibition by α-Bromo Ketone Derivative
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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